Cas no 1261984-24-0 (3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid
• CAS No: 1261984-24-0
• MF: C₁₃H₇Cl₂NO₄
• MW: 312.104981660843
• MDL: MFCD18321856
• CID: 2621594
• PubChem ID: 53227689
• Update Time: 2025-10-28

3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70691222
• 3-(2,4-DICHLOROPHENYL)-5-NITROBENZOIC ACID
• 2',4'-Dichloro-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321856
• 1261984-24-0
• 3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid, 95%
• 3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid

• MDL： MFCD18321856
• Inchi： 1S/C13H7Cl2NO4/c14-9-1-2-11(12(15)6-9)7-3-8(13(17)18)5-10(4-7)16(19)20/h1-6H,(H,17,18)
• InChI Key： PHRVNEWIVIRKGJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 310.9752131Da
• Monoisotopic Mass: 310.9752131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid

Recent Advances in the Study of 3-(2,4-Dichlorophenyl)-5-nitrobenzoic Acid (CAS: 1261984-24-0) in Chemical Biology and Pharmaceutical Research

3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid (CAS: 1261984-24-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its dichlorophenyl and nitrobenzoic acid moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its efficacy and reduce potential side effects.

One of the key findings in recent literature is the compound's ability to inhibit specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid acts as a potent inhibitor of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This inhibition suggests potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. The study also highlighted the compound's selectivity for COX-2 over COX-1, which is crucial for minimizing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. The study attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway and its interference with cell cycle progression. These findings open new avenues for the development of targeted cancer therapies, although further in vivo studies are needed to validate these effects.

The synthetic chemistry community has also made strides in optimizing the production of 3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The patent also highlights the compound's stability under various storage conditions, which is a critical factor for its potential commercialization.

Despite these promising developments, challenges remain in the clinical translation of 3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may necessitate formulation improvements or the development of prodrugs. Additionally, while toxicity profiles in animal models have been favorable, comprehensive safety assessments in humans are still pending. Researchers are currently investigating structural analogs to address these limitations while preserving the compound's therapeutic benefits.

In conclusion, 3-(2,4-Dichlorophenyl)-5-nitrobenzoic acid (CAS: 1261984-24-0) represents a versatile scaffold with multiple therapeutic applications. Recent studies have shed light on its mechanisms of action, optimized its synthesis, and explored its potential in treating inflammatory diseases and cancer. As research progresses, this compound may pave the way for novel drug candidates, provided that the challenges related to bioavailability and safety are adequately addressed. The ongoing investigations underscore the importance of interdisciplinary collaboration in advancing this promising molecule from bench to bedside.